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Compound of Interest

Compound Name:
2,3-Dichloro-6-

(trifluoromethyl)benzoic acid

Cat. No.: B1314545 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2,3-Dichloro-6-
(trifluoromethyl)benzoic acid (CAS No. 25922-43-4) is not readily available in the public

domain. This document has been compiled from limited supplier information and by referencing

safety data for structurally similar compounds. The information provided herein should be used

as a preliminary guide only and is not a substitute for a manufacturer-supplied SDS.

Researchers and drug development professionals should exercise caution and perform their

own risk assessment before handling this compound.

This technical guide provides an overview of the known properties and potential hazards

associated with 2,3-Dichloro-6-(trifluoromethyl)benzoic acid, designed for an audience of

researchers, scientists, and drug development professionals.

Chemical Identification and Properties
2,3-Dichloro-6-(trifluoromethyl)benzoic acid is a halogenated aromatic carboxylic acid. Its

chemical identity and known physical properties are summarized below.
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Property Value Source

IUPAC Name
2,3-dichloro-6-

(trifluoromethyl)benzoic acid
P&S Chemicals[1]

CAS Number 25922-43-4 P&S Chemicals[1]

Molecular Formula C₈H₃Cl₂F₃O₂ P&S Chemicals[1]

Molecular Weight 259.01 g/mol Acmec Biochemical[2]

Synonyms JRD-1872 P&S Chemicals[1]

Hazard Analysis and Precautionary Measures
While specific toxicological data for 2,3-Dichloro-6-(trifluoromethyl)benzoic acid is not

available, an analysis of safety data sheets for structurally related compounds such as 2,3-

Dichloro-6-fluorobenzoic acid and other chlorinated/fluorinated benzoic acids suggests the

following potential hazards.

Potential Hazard Profile (Inferred from Similar Compounds)
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Hazard Category Description
Precautionary Statements
(Examples)

Skin Irritation May cause skin irritation.

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.[3][4]

Eye Irritation
May cause serious eye

irritation.

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][4]

Respiratory Irritation
May cause respiratory irritation

if inhaled as dust.

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[3][4]

Recommended Personal Protective Equipment (PPE)

Type Specification

Eye Protection Chemical safety goggles or glasses.[5][6]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[4]

Skin and Body Protection Laboratory coat, long-sleeved clothing.[4]

Respiratory Protection
Use a NIOSH/MSHA-approved respirator if dust

is generated and ventilation is inadequate.[4]
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Experimental Protocols & Workflows
Detailed experimental protocols involving this specific compound are not publicly documented.

The following sections provide generalized workflows for handling and in case of accidental

exposure, based on standard laboratory safety practices for chemical solids.

General Handling Workflow
The following diagram outlines a standard workflow for handling 2,3-Dichloro-6-
(trifluoromethyl)benzoic acid powder in a laboratory setting to minimize exposure risk.
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Preparation
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Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set up in Ventilated Area
(Fume Hood)

Weigh Compound Carefully
to Avoid Dust Generation

Proceed to Handling

Dissolve in Appropriate Solvent

Transfer Solution as Needed

Decontaminate Glassware
and Work Surfaces

Proceed to Cleanup

Dispose of Waste in
Designated Chemical Waste Container

Remove PPE and Wash Hands
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General laboratory workflow for handling chemical powders.

Emergency Response Protocol for Accidental Exposure
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This diagram illustrates a logical flow of actions in the event of an accidental exposure to the

chemical.

Exposure Event Occurs

Type of Exposure?

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Remove Contaminated Clothing
Wash with Soap & Water for 15 min

Rinse with Water for 15 min
Remove Contact Lenses if Possible

Move to Fresh Air
Keep at Rest

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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